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Compound of Interest

Compound Name: PDE9-IN-2

CAS No.: 917089-10-2

Cat. No.: B15577952

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacokinetics of

investigational phosphodiesterase 9 (PDE9) inhibitors, focusing on key compounds that have

been evaluated in clinical trials. PDE9 inhibitors are a class of drugs that target the PDE9

enzyme, which specifically hydrolyzes cyclic guanosine monophosphate (cGMP). By inhibiting

PDE9, these compounds increase intracellular cGMP levels, a second messenger involved in

various physiological processes, including neuronal signaling and vascular function. This guide

will delve into the absorption, distribution, metabolism, and excretion (ADME) properties of

prominent PDE9 inhibitors, present detailed experimental protocols from clinical studies, and

visualize key pathways and processes.

Core Pharmacokinetic Data of Investigational PDE9
Inhibitors
The pharmacokinetic profiles of several PDE9 inhibitors have been characterized in clinical

trials. The following tables summarize the available quantitative data for three key

investigational compounds: BI 409306, PF-04447943, and Tovinontrine (IMR-687).
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Table 1: Pharmacokinetic Parameters of BI 409306 in
Healthy Male Volunteers

Parameter Value Population Dosing Source

Time to Peak

Plasma

Concentration

(Tmax)

< 1 hour

Healthy Male

Volunteers

(CYP2C19

Extensive

Metabolizers)

Single oral doses

(0.5-500 mg)
[1][2]

Half-life (t½) 0.99 - 2.71 hours

Healthy Male

Volunteers

(CYP2C19

Extensive

Metabolizers)

Single oral doses

(0.5-500 mg)
[1][2]

Absorption and

Elimination
Rapid

Healthy Male

Volunteers

Single and

multiple oral

doses

[1][2][3]

Peak Plasma

Concentration

(Cmax) in Poor

Metabolizers

2.2 - 2.3-fold

higher than

Extensive

Metabolizers

Healthy Male

Volunteers

(CYP2C19 Poor

Metabolizers)

10 mg and 100

mg single oral

doses

[1][2]

Area Under the

Curve (AUC) in

Poor

Metabolizers

4.1 - 5.0-fold

higher than

Extensive

Metabolizers

Healthy Male

Volunteers

(CYP2C19 Poor

Metabolizers)

10 mg and 100

mg single oral

doses

[1][2]

Steady State
Achieved by Day

2-3

Young and

elderly healthy

subjects

Multiple oral

doses (25, 50,

100 mg once

daily)

[4]

Table 2: Pharmacokinetic Profile of PF-04447943
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Parameter Observation Population Dosing Source

Plasma

Exposure

Dose-

proportional

Stable Sickle

Cell Disease

Patients

5 mg and 25 mg

twice daily for up

to 29 days

[5][6]

Half-life (t½) in

Rats
4.9 hours Rats Not specified [7]

Time to Peak

Plasma

Concentration

(Tmax) in Rats

0.3 hours Rats Not specified [7]

Safety and

Tolerability

Generally well-

tolerated

Stable Sickle

Cell Disease

Patients

5 mg and 25 mg

twice daily
[5][6]

Table 3: Clinical Development and Administration of
Tovinontrine (IMR-687)
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Aspect Details Population Dosing Source

Administration Oral, once-daily
Adult Sickle Cell

Disease Patients

Escalating doses

(50 mg to 400

mg)

[8][9][10]

Clinical Trials
Phase 2a and 2b

trials conducted

Adult Sickle Cell

Disease and

Beta-

Thalassemia

Patients

Varied by trial, up

to 400 mg once

daily

[8][9][11]

Safety

Generally well-

tolerated as

monotherapy

and in

combination with

hydroxyurea

Adult Sickle Cell

Disease Patients
All dose levels [11]

Development

Status

Development for

sickle cell

disease and

beta-thalassemia

discontinued

- - [9]

Experimental Protocols
The pharmacokinetic data presented above were derived from meticulously designed clinical

trials. Below are detailed methodologies for key experiments cited.

First-in-Human Study of BI 409306
Study Design: A randomized, double-blind, placebo-controlled, single-center study evaluating

single rising oral doses of BI 409306 (0.5–500 mg) in healthy male volunteers. The study

also compared the pharmacokinetics in cytochrome P450 2C19 (CYP2C19) extensive

metabolizers (EMs) and poor metabolizers (PMs).[1][2]

Participants: Healthy male subjects were genotyped for CYP2C19.[1][3]
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Dosing: Single oral doses of BI 409306 were administered as either a film-coated tablet or

an oral solution.[1][2]

Pharmacokinetic Sampling: Blood samples for pharmacokinetic analysis were collected at

pre-dose and at multiple time points up to 72 hours post-dose. Plasma concentrations of BI

409306 were determined using a validated high-performance liquid chromatography-tandem

mass spectrometry (HPLC-MS/MS) method.[12]

Data Analysis: Pharmacokinetic parameters such as Cmax, Tmax, t½, and AUC were

calculated from the plasma concentration-time profiles.

Phase Ib Study of PF-04447943 in Sickle Cell Disease
Study Design: A randomized, placebo-controlled Phase Ib study to assess the safety,

tolerability, pharmacokinetics, and pharmacodynamics of PF-04447943.[5][6]

Participants: Patients with stable sickle cell disease, with and without co-administration of

hydroxyurea.[5][6]

Dosing: Patients received either 5 mg or 25 mg of PF-04447943 twice daily for up to 29

days.[5][6]

Pharmacokinetic Sampling: Blood samples were collected at baseline and various time

points after treatment to assess the plasma exposure of PF-04447943.[5][6]

Biomarker Analysis: The study also evaluated changes in potential sickle cell disease-related

biomarkers.[5][6]

Phase 2a Clinical Trial of Tovinontrine (IMR-687)
Study Design: A randomized, double-blind, placebo-controlled trial to evaluate the safety,

pharmacokinetics, and pharmacodynamics of escalating doses of Tovinontrine.[8]

Participants: Adult patients with sickle cell disease.[8]

Dosing: Tovinontrine was administered once daily for 16 to 24 weeks, with doses escalating

from 50 mg or 100 mg to 100 mg or 200 mg.[8]
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Outcome Measures: The primary endpoints were safety and tolerability, with

pharmacokinetic and pharmacodynamic assessments as secondary objectives.[8]

Mandatory Visualizations
Signaling Pathway of PDE9 Inhibition
The following diagram illustrates the mechanism of action of PDE9 inhibitors in modulating the

cGMP signaling pathway.
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Caption: Mechanism of PDE9 inhibition on the cGMP signaling pathway.

Experimental Workflow for a First-in-Human Clinical
Trial
The diagram below outlines a typical workflow for a Phase I clinical trial of a novel PDE9

inhibitor.

Caption: Workflow of a first-in-human, single ascending dose clinical trial.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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